Cas no 355-63-5 (Perfluoro-1-heptene (Technical Grade))

• Product Name: Perfluoro-1-heptene (Technical Grade)
• CAS No: 355-63-5
• MF: C₇F₁₄
• MW: 350.052551269531
• CID: 308874
• PubChem ID: 67737
• Update Time: 2025-06-11

Perfluoro-1-heptene (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1-Heptene,1,1,2,3,3,4,4,5,5,6,6,7,7,7-tetradecafluoro-
• Perfluorohept-1-ene
• Perfluoroheptene-1
• Hept-1-ene, perfluoro
• 1,1,2,3,3,4,4,5,5,6,6,7,7,7-Tetradecafluoro-1-heptene #
• A822870
• Tetradecafluoro-1-heptene
• SCHEMBL157953
• 1-Heptene, 1,1,2,3,3,4,4,5,5,6,6,7,7,7-tetradecafluoro-
• perfluoroheptene
• Perfluoro-1-heptene
• FT-0632026
• 1,1,2,3,3,4,4,5,5,6,6,7,7,7-tetradecafluorohept-1-ene
• AKOS030232027
• EINECS 206-590-8
• MFCD00013577
• NS00018986
• DTXSID00188998
• Perfluoro heptene-1
• 355-63-5
• DB-048834
• Perfluoro-1-heptene (Technical Grade)

• MDL： MFCD00013577
• Inchi： 1S/C7F14/c8-1(2(9)10)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)21
• InChI Key： CDAVUOSPHHTNBU-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C(/C(=C(\F)/F)/F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 349.97800
• Monoisotopic Mass: 349.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.8748 (rough estimate)
• Boiling Point: 80°C
• Flash Point: 15.5°C
• Refractive Index: 1.279
• PSA: 0.00000
• LogP: 5.16750
• Solubility: Not available

Perfluoro-1-heptene (Technical Grade) Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material transportation number：1992
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S36/37/39
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：3.1
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on Perfluoro-1-heptene (Technical Grade)

Comprehensive Overview of Perfluoro-1-heptene (CAS No. 355-63-5) – Technical Grade Applications and Industry Insights

Perfluoro-1-heptene (CAS No. 355-63-5), a fluorinated olefin, is a high-performance compound widely utilized in industrial applications due to its unique chemical stability and hydrophobic properties. As a technical grade material, it serves as a critical intermediate in the synthesis of advanced polymers, coatings, and specialty chemicals. This article explores its molecular characteristics, applications, and relevance to emerging trends like sustainable chemistry and high-performance materials.

The molecular structure of Perfluoro-1-heptene features a fully fluorinated carbon chain, contributing to its exceptional resistance to heat, chemicals, and environmental degradation. This makes it invaluable in industries demanding durable materials, such as aerospace, electronics, and automotive manufacturing. Recent advancements in green chemistry have also sparked interest in optimizing its production processes to reduce environmental impact, aligning with global carbon footprint reduction goals.

In the electronics sector, Perfluoro-1-heptene is employed in the fabrication of water-repellent coatings for circuit boards and semiconductors, addressing the growing demand for moisture-resistant components. Its compatibility with nanotechnology further enhances its utility in developing next-generation microelectronic devices, a topic frequently searched by engineers and researchers.

Another trending application lies in the energy sector, where Perfluoro-1-heptene derivatives are investigated for battery electrolyte formulations. With the rise of electric vehicles (EVs) and renewable energy storage, this compound’s thermal stability and non-flammability position it as a candidate for improving energy storage efficiency—a key concern among sustainability advocates.

From a commercial perspective, the technical grade designation indicates suitability for industrial-scale use, though purity levels may vary. Suppliers often highlight its role in custom synthesis and bulk chemical procurement, catering to manufacturers seeking cost-effective solutions. Quality control measures, such as gas chromatography (GC) analysis, ensure consistency, a critical factor for buyers evaluating chemical suppliers online.

Environmental and regulatory considerations are also pivotal. While Perfluoro-1-heptene is not classified as hazardous under major frameworks, its persistence in ecosystems warrants careful handling. Innovations like closed-loop recycling systems are gaining traction to mitigate waste, resonating with circular economy principles—a hot topic in corporate sustainability reports.

In summary, Perfluoro-1-heptene (CAS No. 355-63-5) exemplifies the intersection of advanced materials and industrial innovation. Its versatility across high-tech sectors and alignment with eco-friendly trends ensure its continued relevance. For researchers and procurement specialists, understanding its properties and market dynamics is essential to leveraging its full potential.